Cas no 2168729-68-6 (3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2168729-68-6
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 6331039
• PubChem ID: 146555785
• Update Time: 2025-07-26

3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 2168729-68-6
• EN300-1582318
• 3-(butan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• SCHEMBL21943159

• Inchi： 1S/C8H12N6/c1-3-5(2)14-8-6(12-13-14)7(9)10-4-11-8/h4-5H,3H2,1-2H3,(H2,9,10,11)
• InChI Key： VOMHRKKKJNRCEU-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)N=N1)C(C)CC

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 82.5Ų

Additional information on 3-(butan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2168729-68-6)

3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine, identified by its CAS number 2168729-68-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the triazolopyrimidine class, a scaffold that has been extensively explored for its potential in drug development. The presence of a butyl group at the 3-position and the triazolopyrimidine core suggests a rich chemical space for modulating biological activity, making it a promising candidate for further investigation.

The triazolopyrimidine core is a fused heterocyclic system consisting of a triazole ring and a pyrimidine ring. This structural motif is known for its ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. The butan-2-yl substituent at the 3-position of the triazolopyrimidine ring introduces a hydrophobic moiety that can influence the compound's solubility and binding affinity to biological targets. Such structural features are often exploited in medicinal chemistry to optimize pharmacokinetic properties and target specificity.

In recent years, there has been a growing interest in developing new therapeutic agents based on triazolopyrimidine derivatives due to their demonstrated efficacy in various disease models. The compound 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine has been studied for its potential biological activities, including antiviral, anticancer, and anti-inflammatory properties. These studies have highlighted the compound's ability to modulate key cellular pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer metabolism. Cancer cells often exhibit altered metabolic profiles that support their rapid proliferation and survival. By targeting these metabolic pathways, compounds like 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine may be able to disrupt cancer cell growth and induce apoptosis. Preliminary studies have shown that derivatives of this class can inhibit key enzymes such as kinases and phosphodiesterases, which are crucial for cancer cell signaling.

Furthermore, the triazolopyrimidine scaffold has been investigated for its antiviral properties. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or host factors involved in viral replication can be an effective strategy for antiviral therapy. The structural features of 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine suggest that it may interfere with viral enzymes or host-viral interactions, potentially leading to new treatments for viral infections.

The butan-2-yl substituent also plays a critical role in determining the pharmacokinetic properties of the compound. Butyl groups are known to enhance lipophilicity, which can improve membrane permeability and oral bioavailability. This feature is particularly important for developing drugs that need to cross biological membranes efficiently. Additionally, the butyl group can influence metabolic stability by affecting how quickly the compound is metabolized by liver enzymes.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine. Molecular docking studies have been used to predict how this compound might interact with biological targets such as protein kinases and transcription factors. These studies have provided valuable insights into the binding mode of the compound and have helped identify key residues involved in its interaction with targets.

In vitro studies have also demonstrated the potential of 3-(butan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine as an inhibitor of several kinases implicated in cancer progression. For example, it has shown inhibitory activity against cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. By inhibiting these kinases, the compound may be able to halt cell cycle progression and induce apoptosis in cancer cells.

The anti-inflammatory potential of this compound has also been explored. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. By modulating inflammatory pathways such as NF-kB and MAPK signaling cascades, 3-(butan - 2 - yl) - 3 H - 1 , 2 , 3 tri azo lo [ 4 , 5 - d ] py rim idi n - 7 - am ine may be able to reduce inflammation and alleviate symptoms associated with these conditions.

One of the most exciting aspects of this research is the potential for structure-based drug design using computational modeling techniques. By understanding how butan - 2 - yl substituents influence binding affinity, researchers can design analogs with improved potency and selectivity. This approach has already led to several successful drug candidates that have entered clinical trials.

The synthesis of 2168729 - 68 - 6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by cyclization to form the triazolopyrimidine core. The introduction of the butyl group typically occurs through nucleophilic substitution or alkylation reactions.

The pharmacological evaluation of 2168729 - 68 - 6 has revealed several interesting findings that warrant further investigation. In cell-based assays, it demonstrates significant inhibitory activity against various kinases, including those overexpressed in cancer cells such as EGFR and HER2. Additionally, it exhibits moderate activity against inflammatory pathways, suggesting potential therapeutic applications beyond oncology.

The compound's ability to cross cell membranes efficiently makes it an attractive candidate for oral administration, which could improve patient compliance compared to injectable therapies. However, further studies are needed to assess its metabolic stability and potential interactions with cytochrome P450 enzymes, which could impact its bioavailability and safety profile.

Recent preclinical studies have also explored the potential toxicity profile of 2168729 - 68 - 6 using animal models.* These studies indicate that* at* therapeutic doses,* it* exhibits* acceptable* safety margins* with* minimal* off-target effects.* However,* further* long-term* toxicity* studies* are necessary* before* human* trials* can begin.* These* studies will* also help* determine* appropriate dosing regimens* based on* pharmacokinetic data.*

The development pipeline for compounds like *2168729 - 68 - 6 includes several stages:* preclinical testing,* clinical trials,* regulatory approval,*and commercialization.* Each stage requires rigorous testing*to ensure safety,* efficacy,*and manufacturability.* The integration of computational chemistry,* high-throughput screening,*and biophysical techniques will accelerate this process by enabling faster identification of promising candidates.*

The future prospects for *2168729 - 68 - 6 are promising given its unique structural features,* multiple target interactions,*and preclinical findings.* Further research is needed to fully elucidate its mechanism of action,* optimize its pharmacokinetic properties,*and translate these findings into clinical applications.* Collaborative efforts between academic researchers,* pharmaceutical companies,*and regulatory agencies will be essential in bringing this compound from benchside to bedside.*